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Compound of Interest

Compound Name: Cadmium isooctanoate

Cat. No.: B15174993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet in-depth examination of the molecular weight and

density of cadmium isooctanoate. The following sections present available data, outline

relevant experimental methodologies, and illustrate the fundamental relationship between the

compound's molecular formula and its molecular weight. This document is intended to serve as

a foundational resource for professionals engaged in research and development activities

where this compound is of interest.

Core Physicochemical Data
The precise determination of a compound's molecular weight and density is fundamental to a

wide range of scientific applications, from reaction stoichiometry and material science to

formulation development in the pharmaceutical industry. The available data for cadmium
isooctanoate is summarized below.

Property Value Source

Molecular Formula C16H30CdO4 [1]

Molecular Weight 398.818 g/mol [1]

Density
Not readily available in cited

resources
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It is important to note that while the molecular weight of cadmium isooctanoate is well-

documented, its density is not readily available in the public domain.

Experimental Determination Protocols
The following are standard experimental protocols for the determination of molecular weight

and density of a chemical compound like cadmium isooctanoate.

Molecular Weight Determination via Mass Spectrometry
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio of ions. The molecular weight of a compound can be determined with high accuracy and

sensitivity using this method.

Methodology:

Sample Preparation: A dilute solution of cadmium isooctanoate is prepared in a suitable

volatile solvent.

Ionization: The sample is introduced into the mass spectrometer where it is ionized.

Common ionization techniques for this type of compound include Electrospray Ionization

(ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI).

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio by a mass analyzer (e.g., Quadrupole, Time-of-Flight).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus mass-to-charge ratio. The peak corresponding to the molecular ion ([M]+

or [M+H]+) allows for the determination of the molecular weight.

Density Determination via Gas Pycnometry
Gas pycnometry is a non-destructive technique used to determine the true volume of a solid

sample, which can then be used to calculate its density.

Methodology:
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Sample Preparation: A precisely weighed sample of solid cadmium isooctanoate is placed

in the sample chamber of the gas pycnometer.

Analysis: The instrument uses an inert gas, typically helium, to measure the volume of the

sample by applying Archimedes' principle of fluid displacement. The pycnometer pressurizes

the sample chamber and a reference chamber and then measures the pressure difference to

calculate the sample's volume.

Calculation: The density (ρ) is calculated using the formula: ρ = m / V where 'm' is the mass

of the sample and 'V' is the volume determined by the pycnometer.

Logical Relationships in Molecular Characterization
The relationship between a compound's molecular formula and its molecular weight is a

cornerstone of chemistry. The molecular formula provides the elemental composition, and the

molecular weight is the sum of the atomic weights of the constituent atoms.

Molecular Formula
(C16H30CdO4)

Molecular Weight
(398.818 g/mol)

Sum of

Atomic Weights
(C, H, Cd, O)
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Click to download full resolution via product page

Caption: Relationship between Molecular Formula and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unveiling the Physicochemical Properties of Cadmium
Isooctanoate: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15174993#molecular-weight-and-density-of-
cadmium-isooctanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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